Cas no 2169363-67-9 (3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2169363-67-9
• MF: C₁₁H₁₉F₂N
• MW: 203.272070169449
• CID: 6264180
• PubChem ID: 165690548
• Update Time: 2025-10-31

3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1952361
• 2169363-67-9

• Inchi： 1S/C11H19F2N/c1-10(2)8(9(10)14)7-3-5-11(12,13)6-4-7/h7-9H,3-6,14H2,1-2H3
• InChI Key： CAOMFLBBGLAPEM-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 203.14855593g/mol
• Monoisotopic Mass: 203.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2169363-67-9)

The compound 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2169363-67-9) is a highly specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a difluorocyclohexyl group and a dimethylcyclopropan-1-amine moiety, which contribute to its distinct physicochemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and bioactivity, which make it a promising candidate for further development.

In recent years, the demand for fluorinated compounds like 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine has surged, driven by their enhanced stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves metabolic resistance and binding affinity. This compound's difluorocyclohexyl group is a prime example of how strategic fluorination can optimize molecular performance. Users searching for "fluorinated amine derivatives" or "cyclopropane-based bioactive molecules" will find this compound highly relevant to their inquiries.

The synthesis of 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine involves multi-step organic reactions, including cyclopropanation and fluorination. Its CAS No. 2169363-67-9 serves as a unique identifier in chemical databases, facilitating precise tracking in research and regulatory contexts. Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes for such compounds. Questions like "how to synthesize difluorocyclohexyl derivatives" or "applications of dimethylcyclopropan-1-amine" are frequently encountered in academic and industrial settings.

From a pharmacological perspective, 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine exhibits potential as a building block for novel therapeutics. Its rigid cyclopropane ring and amine functionality make it a versatile intermediate in designing enzyme inhibitors or receptor modulators. The compound's lipophilicity and steric hindrance are critical factors in drug design, often searched under terms like "amine-containing drug candidates" or "impact of cyclopropane on drug potency." These attributes align with current trends in precision medicine and targeted therapy.

In agrochemical applications, 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine could play a role in developing next-generation pesticides or herbicides. Its structural complexity may offer resistance to degradation, a key consideration in "environmentally friendly agrochemicals." Researchers investigating "fluorine in crop protection" or "cyclic amine derivatives in agriculture" will find this compound particularly intriguing. The integration of computational chemistry tools, such as molecular docking, further accelerates its exploration in this field.

Analytical characterization of CAS No. 2169363-67-9 typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common queries such as "how to analyze fluorinated cyclohexyl compounds" or "quality control for amine derivatives." The compound's stability under various conditions is another area of interest, especially for industrial-scale production and storage.

Looking ahead, 3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine represents a fascinating intersection of chemistry and innovation. Its potential spans multiple disciplines, from life sciences to materials engineering. As the scientific community continues to explore tailored molecular architectures, this compound stands out as a testament to the power of strategic chemical design. Whether for academic research or industrial applications, its relevance is undeniable in today's fast-evolving scientific landscape.